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6-(Benzyloxy)-5-methoxy-1H-

indole-2-carboxylic acid

Cat. No.: B043469 Get Quote

An In-Depth Technical Guide to 6-Benzyloxy-5-
methoxyindole-2-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Benzyloxy-5-methoxyindole-2-carboxylic acid, with the CAS Number 2495-92-3, is a

heterocyclic organic compound belonging to the indole family. Its structure, featuring a

benzyloxy and a methoxy group on the indole ring, makes it a valuable intermediate in organic

synthesis. This technical guide provides a comprehensive overview of its known physical and

chemical properties, along with insights into its synthesis and potential biological relevance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 6-benzyloxy-5-methoxyindole-2-

carboxylic acid is presented below. These properties are crucial for its handling,

characterization, and application in research and development.
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Property Value Source(s)

Molecular Formula C₁₇H₁₅NO₄ [1]

Molecular Weight 297.31 g/mol [1]

Appearance
Beige to light brown or tan

solid
[1][2]

Melting Point

>210 °C (with decomposition)

or 230-232 °C (with

decomposition)

[2][3]

Solubility

Soluble in DMSO, Methanol,

and Pyridine (forms a clear

yellow solution at 50 mg/mL)

[2][3]

CAS Number 2495-92-3 [1][2]

Note: Specific quantitative data for pKa, and detailed spectral data (¹H NMR, ¹³C NMR, IR,

Mass Spectrometry) are not readily available in the public domain. The provided data for

related compounds can offer some guidance, but experimental determination for 6-benzyloxy-

5-methoxyindole-2-carboxylic acid is recommended for precise characterization.

Synthesis and Analysis
Synthesis
A detailed, step-by-step experimental protocol for the synthesis of 6-benzyloxy-5-

methoxyindole-2-carboxylic acid is not explicitly available in the reviewed literature. However,

its structure suggests a plausible synthetic pathway involving the protection of a

dihydroxyindole precursor, followed by functionalization to introduce the carboxylic acid group.

One cited method involves the debenzylation of 6-benzyloxy-5-methoxyindole-2-carboxylic acid

to produce 6-hydroxy-5-methoxyindole-2-carboxylic acid, indicating that the title compound can

serve as a protected precursor in multi-step syntheses.

A general retrosynthetic approach is visualized in the diagram below:
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6-Benzyloxy-5-methoxyindole-2-carboxylic acid Protected 5,6-dihydroxyindole derivative
Carboxylation
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Benzylation
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A generalized retrosynthetic pathway for 6-benzyloxy-5-methoxyindole-2-carboxylic acid.

Analysis
A specific, validated HPLC method for the analysis of 6-benzyloxy-5-methoxyindole-2-

carboxylic acid has not been detailed in the available literature. However, based on methods

for similar indole-2-carboxylic acid derivatives, a reverse-phase HPLC method would be a

suitable starting point for analytical method development.

A general workflow for the HPLC analysis of an indole-2-carboxylic acid derivative is outlined

below:
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Sample Preparation
(Dissolution in appropriate solvent, e.g., Methanol/Water)

Injection

HPLC System

C18 Reverse-Phase Column

UV Detection

Mobile Phase
(e.g., Acetonitrile/Water with acid modifier)

Data Analysis
(Peak integration and quantification)
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A typical experimental workflow for the HPLC analysis of indole-2-carboxylic acid derivatives.

Biological Activity and Signaling Pathways
Specific studies detailing the biological activity or the involvement of 6-benzyloxy-5-

methoxyindole-2-carboxylic acid in signaling pathways are currently lacking in the scientific

literature. However, the broader class of indole-2-carboxylic acid derivatives has been

investigated for various biological activities. For instance, certain derivatives have been

explored as HIV-1 integrase inhibitors and as modulators of cannabinoid receptors.

The general structure of indole-2-carboxylic acid provides a scaffold that can be modified to

interact with various biological targets. The presence of the benzyloxy and methoxy groups on
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the 6- and 5-positions, respectively, will influence the molecule's polarity, steric hindrance, and

potential for hydrogen bonding, thereby affecting its pharmacokinetic and pharmacodynamic

properties. Further research is required to elucidate the specific biological functions of this

particular derivative.

Conclusion
6-Benzyloxy-5-methoxyindole-2-carboxylic acid is a chemical compound with established

physical properties and a clear role as a synthetic intermediate. While detailed experimental

data on its spectral characteristics, a definitive pKa value, and specific biological functions are

not yet publicly available, this guide provides a foundational understanding for researchers. The

information presented herein, compiled from available sources, serves as a starting point for

further investigation and application of this compound in the fields of medicinal chemistry and

drug development. It is recommended that researchers perform their own detailed

characterization to fully understand the properties of this molecule for their specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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